Cas no 877648-85-6 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate
• CAS No: 877648-85-6
• MF: C₁₁H₁₀BrN₃O₄S
• MW: 360.18380022049
• CID: 6400041
• PubChem ID: 7253910
• Update Time: 2025-07-05

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate
• AKOS024657009
• F2527-0133
• 877648-85-6
• (6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 5-bromofuran-2-carboxylate
• SR-01000021180-1
• SR-01000021180
• [6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-yl]methyl 5-bromofuran-2-carboxylate
• (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 5-bromofuran-2-carboxylate

• Inchi： 1S/C11H10BrN3O4S/c1-6-9(16)15(11(20-2)14-13-6)5-18-10(17)7-3-4-8(12)19-7/h3-4H,5H2,1-2H3
• InChI Key： YQUMJRYRXZKIRZ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(OCN1C(=O)C(C)=NN=C1SC)=O

Computed Properties

• Exact Mass: 358.95754g/mol
• Monoisotopic Mass: 358.95754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate

Recent Advances in the Study of 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate (CAS: 877648-85-6)

The compound 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate (CAS: 877648-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial and anticancer properties. The presence of the 1,2,4-triazine and bromofuran moieties in its structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of new inhibitors targeting specific enzymes involved in inflammatory pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the COX-2 active site. The results indicated a strong affinity, with an IC50 value of 0.45 μM, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement involves the compound's application in targeted drug delivery systems. A recent patent (US20230192456A1) describes its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the controlled release of cytotoxic agents in cancer cells. The bromofuran moiety's electrophilic properties enable efficient conjugation with monoclonal antibodies, while the triazine ring ensures stability under physiological conditions.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Preliminary toxicity studies have indicated moderate hepatic clearance in rodent models, necessitating further structural modifications to enhance bioavailability. Researchers are currently exploring derivatives with improved solubility profiles, such as the introduction of polar substituents on the triazine ring.

In conclusion, 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 5-bromofuran-2-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research efforts are focused on expanding its applications in oncology and inflammation, while addressing its pharmacological limitations. Future studies should prioritize in vivo efficacy evaluations and comprehensive safety assessments to advance this compound toward clinical development.